Cas no 1519659-34-7 (2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine)

• Product Name: 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine
• CAS No: 1519659-34-7
• MF: C₁₃H₁₆F₃N
• MW: 243.27
• MDL: MFCD22227840
• CID: 5238492
• PubChem ID: 66468706
• Update Time: 2026-03-08

2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-methyl-2-[[4-(trifluoromethyl)phenyl]methyl]-
• 2-Methyl-2-(4-(trifluoromethyl)benzyl)pyrrolidine
• 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine

• MDL： MFCD22227840
• Inchi： 1S/C13H16F3N/c1-12(7-2-8-17-12)9-10-3-5-11(6-4-10)13(14,15)16/h3-6,17H,2,7-9H2,1H3
• InChI Key： ZPHAWEAOUAXGGR-UHFFFAOYSA-N
• SMILES： N1CCCC1(C)CC1=CC=C(C(F)(F)F)C=C1

Additional information on 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine

Introduction to 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1519659-34-7)

2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine, identified by its CAS number 1519659-34-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrolidine core substituted with a methyl group and a phenylmethyl moiety bearing a trifluoromethyl group, has garnered attention due to its structural complexity and potential biological activity. The presence of the trifluoromethyl group, in particular, introduces unique electronic and steric properties that can influence its interactions with biological targets, making it a valuable candidate for further investigation.

The structural framework of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine combines elements that are commonly found in bioactive molecules. The pyrrolidine ring is a well-known scaffold in drug discovery, often present in compounds with neurological and cardiovascular effects. The additional methyl group at the 2-position further modifies the electronic environment, potentially enhancing binding affinity to specific receptors. Meanwhile, the phenylmethyl (benzyl) group attached to the pyrrolidine ring introduces another layer of complexity, with the aromatic ring providing hydrophobic interactions and the benzyl group offering potential for hydrogen bonding or hydrophobic interactions.

The trifluoromethyl group at the para position of the phenyl ring is particularly noteworthy. This substituent is frequently employed in pharmaceuticals due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of the trifluoromethyl group can increase the compound's binding affinity to certain enzymes and receptors by enhancing its lipophilicity while also influencing its metabolic pathways. This makes 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine an intriguing candidate for further exploration in drug development.

In recent years, there has been growing interest in the development of novel compounds with enhanced selectivity and potency for therapeutic applications. The combination of a pyrrolidine core with substituted phenylmethyl groups offers a promising avenue for designing molecules that interact selectively with biological targets. For instance, studies have shown that pyrrolidine derivatives can exhibit inhibitory effects on various enzymes and receptors involved in neurological disorders, such as acetylcholinesterase and butyrylcholinesterase. The presence of the trifluoromethyl group may further enhance these effects by improving binding interactions.

The synthesis of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine presents both challenges and opportunities for chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated couplings, may be employed to construct the complex framework efficiently. Additionally, computational methods can aid in predicting optimal reaction conditions and understanding the electronic properties of the molecule.

Evaluation of the pharmacological properties of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine is crucial for determining its potential therapeutic applications. In vitro assays can provide initial insights into its activity against various biological targets, including enzymes and receptors relevant to neurological disorders. Furthermore, animal models can be utilized to assess its efficacy and safety profile. The trifluoromethyl group's influence on metabolic stability will be a key factor in determining whether this compound has a favorable pharmacokinetic profile for clinical use.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. Fluorochemicals are known for their ability to enhance drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into molecular structures has led to numerous successful drugs on the market, including antiviral agents, anti-inflammatory drugs, and anticancer medications. Given these advantages, 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine represents an exciting opportunity for developing new therapeutic agents.

In conclusion, 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1519659-34-7) is a structurally complex compound with potential biological activity that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug development, particularly given the favorable properties associated with trifluoromethylation. As research continues to uncover new applications for fluorinated compounds, molecules like this one may play a significant role in addressing unmet medical needs.